Cas no 880144-63-8 (4-QUINOLINOL, 2-AMINO-6-BROMO-)

• Product Name: 4-QUINOLINOL, 2-AMINO-6-BROMO-
• CAS No: 880144-63-8
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD08234781
• CID: 3313476
• Update Time: 2025-06-07

4-QUINOLINOL, 2-AMINO-6-BROMO- Chemical and Physical Properties

Names and Identifiers

• 4-QUINOLINOL, 2-AMINO-6-BROMO-

• MDL： MFCD08234781
• Inchi： 1S/C9H7BrN2O/c10-5-1-2-7-6(3-5)8(13)4-9(11)12-7/h1-4H,(H3,11,12,13)
• InChI Key： JJQHHMLZACZWEK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(O)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4-QUINOLINOL, 2-AMINO-6-BROMO-

Professional Introduction to 4-QUINOLINOL, 2-AMINO-6-BROMO- (CAS No. 880144-63-8)

4-QUINOLINOL, 2-AMINO-6-BROMO-, identified by its Chemical Abstracts Service (CAS) number 880144-63-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinolinol class, characterized by a fused quinoline ring system with an hydroxyl group and an amino substituent at specific positions. The presence of a bromine atom at the 6-position introduces further reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 4-QUINOLINOL, 2-AMINO-6-BROMO- contribute to its versatility in chemical transformations. The amino group at the 2-position allows for nucleophilic substitution reactions, while the bromine atom at the 6-position can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These properties make it a useful building block for constructing more complex molecular architectures, particularly in the synthesis of bioactive molecules.

In recent years, there has been growing interest in quinolinol derivatives due to their potential pharmacological activities. Quinoline-based compounds have a long history of use in medicine, with several well-known drugs derived from this scaffold exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of additional functional groups, such as the amino and bromo substituents in 4-QUINOLINOL, 2-AMINO-6-BROMO-, enhances its utility as a precursor for novel therapeutic agents.

One of the most compelling applications of 4-QUINOLINOL, 2-AMINO-6-BROMO- is in the development of anticancer drugs. Quinolinol derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. For instance, recent studies have demonstrated that modifications of the quinoline scaffold can lead to compounds with enhanced selectivity and potency against certain cancer cell lines. The bromine substituent in 4-QUINOLINOL, 2-AMINO-6-BROMO- facilitates further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Another area where this compound has found utility is in the synthesis of antimicrobial agents. Resistance to conventional antibiotics is a growing global health concern, prompting researchers to explore novel chemical entities. Quinolinol derivatives have been reported to exhibit activity against Gram-positive bacteria, Gram-negative bacteria, and even some fungal species. The structural diversity offered by 4-QUINOLINOL, 2-AMINO-6-BROMO- allows for the design of molecules with improved pharmacokinetic profiles and reduced toxicity.

The synthetic pathways involving 4-QUINOLINOL, 2-AMINO-6-BROMO- are also of considerable interest. Researchers have developed efficient methods for introducing functional groups into the quinoline ring system while maintaining regioselectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to attach various aryl or heteroaryl groups to the molecule. These techniques are crucial for generating diverse chemical libraries for drug discovery.

Advances in computational chemistry have further accelerated the development of quinolinol-based drugs. Molecular modeling and virtual screening techniques allow researchers to predict the binding affinity of candidate compounds to biological targets with high accuracy. This approach has been instrumental in identifying lead structures derived from 4-QUINOLINOL, 2-AMINO-6-BROMO-, which can then be optimized through iterative synthesis and testing.

The role of 4-QUINOLINOL, 2-AMINO-6-BROMO- in medicinal chemistry is also underscored by its presence in several clinical trials. Researchers are exploring its potential as a therapeutic agent for various diseases, including cancer and infectious disorders. The ability to modify its structure while retaining biological activity makes it a valuable candidate for further investigation.

In conclusion,4-QUINOLINOL, 2-AMINO-6-BROMO (CAS No. 880144-63-8) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic possibilities,4-QUINOLINOL, 2-AMINO-< strong>6 strong>< strong>BROMO strong> strong>(CAS No.< strong>880144-63 strong> strong>< strong>-< strong>8) will undoubtedly play a crucial role in shaping the future of medicine.